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Compound of Interest

Compound Name: 1,2-Bis(phenyithio)ethane

Cat. No.: B160517

An In-depth Technical Guide to 1,2-Bis(phenylthio)ethane (CAS No. 622-20-8)

This document provides a comprehensive overview of the chemical and physical properties,
safety data, and relevant experimental information for 1,2-Bis(phenylthio)ethane, CAS
number 622-20-8. It is intended for researchers, scientists, and professionals in the fields of
chemistry and drug development.

Compound Identification and Structure

1,2-Bis(phenylthio)ethane is an organosulfur compound featuring two phenylthio groups
linked by an ethane backbone.[1] It is typically a white to off-white crystalline solid at room
temperature.[1][2] This compound is of interest in organic synthesis and materials science,
particularly for its use as a ligand in coordination chemistry and in the development of
polymers.[1][3]
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Identifier Data

CAS Number 622-20-8

Molecular Formula C14H14S2[1]

Molecular Weight 246.39 g/mol [4]

IUPAC Name 1,1'-[ethane-1,2-diylbis(thio)]dibenzene[5]

1,2-Bis(phenylsulfanyl)ethane, Ethane, 1,2-
Synonyms bis(phenylthio)-, 2-
Phenylsulfanylethylsulfanylbenzene[1]

1S/C14H14S2/c1-3-7-13(8-4-1)15-11-12-16-14-

InChl

9-5-2-6-10-14/h1-10H,11-12H2[1]
InChiKey MHCVYAFXPIMYRD-UHFFFAOYSA-N[1]
SMILES clcce(SCCSc2ccecc2)ecl[4]

Physicochemical Properties

The compound is relatively stable under standard conditions and is generally insoluble in water
but more soluble in organic solvents.[1][5]
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Property

Value

Physical State

Solid, Powder/Crystal[2][5]

Color White to Almost White[2]
Melting Point 68.0 to 72.0 °C[2][5]
Boiling Point 65 °C @ 2 mmHg][5]
Density 1.16 g/cm3[5]

Flash Point 184.6 °C[5]

Refractive Index 1.646[5]

Water Solubility Insoluble[5]

LogP (Octanol/Water) 4.571[5]

Topological Polar Surface Area (TPSA) 50.6 A2[5]

Safety and Hazard Information

1,2-Bis(phenylthio)ethane should be handled with care in a laboratory setting, following

standard safety protocols for organosulfur compounds.[1]
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Hazard Class Code & Description
GHS Pictogram GHSO07 (Exclamation Mark)[3]
Signal Word Warning[2][3]

H315: Causes skin irritation.[2]H319: Causes
Hazard Statements serious eye irritation.[2]H413: May cause long

lasting harmful effects to aquatic life.[2]

P264: Wash skin thoroughly after handling.
[2]P273: Avoid release to the environment.
[2]P280: Wear protective gloves/eye
protection/face protection.[2]P302 + P352: IF
Precautionary Statements ON SKIN: Wash with plenty of water.[2]P337 +
P313: If eye irritation persists: Get medical
advice/attention.[2]P501: Dispose of
contents/container to an approved waste

disposal plant.[2]

Experimental Protocols
Formation as a Byproduct in Phenyl Vinyl Sulfide
Synthesis

1,2-Bis(phenylthio)ethane is notably formed as a major, undesired byproduct in older
methods for the synthesis of phenyl vinyl sulfide from thiophenol and 1,2-dibromoethane.[6] An
improved one-pot procedure that utilizes an "inverse addition” was developed to minimize the
formation of this byproduct and maximize the yield of the desired vinyl sulfide.[6]

Objective: To describe the reaction conditions that lead to the formation of 1,2-

bis(phenylthio)ethane as a byproduct.
Reactants:
e Thiophenol

e Sodium ethoxide
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e 1,2-dibromoethane

» Absolute ethanol (solvent)

Methodology (Leading to Byproduct Formation): A previously published method involved the
addition of 1,2-dibromoethane to a solution of sodium thiophenoxide (prepared from thiophenol
and sodium ethoxide).[6] This order of addition results in a low yield of the desired phenyl vinyl
sulfide and affords chiefly 1,2-bis(phenylthio)ethane.[6] The reaction proceeds via a
nucleophilic substitution mechanism where the thiophenoxide anion displaces both bromide
ions on the ethane backbone.

Logical Workflow for Byproduct Formation

Preparation of Nucleophile
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Caption: Reaction pathway leading to 1,2-Bis(phenylthio)ethane.

Applications

e Polymer Science: It is used in the synthesis of the bismaleimide resin, APO-BMI, which is
incorporated into syntactic foams.[3]

o Coordination Chemistry: It serves as a dithioether ligand in the formation of coordination
complexes with metals like silver(i) and tantalum(v).[5]

Spectroscopic Data

While mass spectrometry data has been used to identify 1,2-bis(phenylthio)ethane in
complex mixtures, readily available and detailed public spectra (such as *H NMR, 3C NMR, or
IR) were not found in the consulted resources.[7][8] Researchers requiring such data may need
to perform their own analytical characterization or consult specialized commercial databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number 622-20-8 chemical properties and data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160517#cas-number-622-20-8-chemical-properties-
and-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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